5-methyl-N-(5-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[5-(1-methyl-2-oxopyridine-3-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H17N5O4S/c1-10-8-13(21-27-10)15(24)20-18-19-12-5-7-23(9-14(12)28-18)17(26)11-4-3-6-22(2)16(11)25/h3-4,6,8H,5,7,9H2,1-2H3,(H,19,20,24)
• InChI Key: JLFZKEWWEIKYJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC3=C(S2)CN(CC3)C(=O)C4=CC=CN(C4=O)C
• Molecular Formula: C18H17N5O4S
• Molecular Weight: 399.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including an isoxazole ring, a pyridine ring, and a tetrahydrothiazolo ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It contains several cyclic structures and functional groups. The presence of nitrogen in the isoxazole and pyridine rings, as well as the carbonyl groups, would likely have a significant impact on the compound’s chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar functional groups and heterocyclic rings could affect properties like solubility, melting point, and stability.

Scientific Research Applications

Antiviral Activity

• .

Biodegradable Polymers

• The pendant allyl group in the compound allows for thiol-ene click chemistry. .

Anti-Tubercular Activity

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many drugs work by interacting with specific proteins or enzymes in the body, but without further information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

Without specific studies on this compound, it’s hard to provide accurate information about its safety and potential hazards. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activities. It could also be interesting to compare it to similar compounds to see if they share common features or activities.